Cas no 31609-42-4 (1-(2-Anilino-4-methyl-1,3-thiazol-5-yl)-1-ethanone)

• Product Name: 1-(2-Anilino-4-methyl-1,3-thiazol-5-yl)-1-ethanone
• CAS No: 31609-42-4
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• MDL: MFCD00129318
• CID: 299882
• PubChem ID: 735838
• Update Time: 2025-06-12

1-(2-Anilino-4-methyl-1,3-thiazol-5-yl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[4-methyl-2-(phenylamino)-5-thiazolyl]-
• 1-(2-Anilino-4-methyl-1,3-thiazol-5-yl)ethanone
• 2-PHENYLAMINO-4-METHYL-5-ACETYLTHIAZOLE
• 1-(2-Anilino-4-methyl-thiazol-5-yl)-aethanon
• 1-(2-anilino-4-methyl-thiazol-5-yl)-ethanone
• 2-Phenylamino-4-methyl-5-acetyl-thiazol
• 2vba
• 5-acetyl-2-anilino-4-methyl-th
• 5-Acetyl-2-anilino-4-methyl-thiazol
• 5-Acetyl-4-methyl-2-(phenylamino)-1,3-thiazole
• 5-acetyl-4-methyl-2-phenylamino-thiazole
• AC1LEGRW
• CHEMBL1235108
• CTK4G7431
• SBB058917
• 1-(2-anilino-4-methyl-1,3-thiazol-5-yl)-1-ethanone
• CS-0313581
• SR-01000492496
• BDBM50071795
• SR-01000492496-1
• DTXSID60352855
• SMR001994964
• 1-[4-methyl-2-(phenylamino)-1,3-thiazol-5-yl]ethanone
• UPCMLD0ENAT5384045:001
• 4-[(2S)-2-Hydroxy-3-[(1-methylethyl-d7)amino]propoxy]benzeneacetamide
• HMS3604J17
• A936171
• P4T
• 5-acetyl-4-methyl-2-(phenylamino)thiazole
• MLS003315829
• 1-(4-Methyl-2-(phenylamino)thiazol-5-yl)ethanone
• AKOS001114487
• 31609-42-4
• DB08359
• EU-0011442
• NS00068228
• EN300-7408259
• 2-phenylamino-4-methyl-5-acetylthiazole, AldrichCPR
• MFCD00129318
• 1-(2-Anilino-4-methyl-1,3-thiazol-5-yl)ethan-1-one
• SCHEMBL17324735
• 2-Phenylamino-4-Methyl-5-Acetyl Thiazole
• Q27097573
• 1-[4-methyl-2-(phenylamino)-1,3-thiazol-5-yl]ethan-1-one
• 1-(4-Methyl-2-(phenylamino)thiazol-5-yl)ethan-1-one
• PD004472
• MS-6525
• G67215
• STK397562
• Ethanone, 1-[4-methyl-2-(phenylamino)-5-thiazolyl]-
• ALBB-023170
• 1-(2-Anilino-4-methyl-1,3-thiazol-5-yl)-1-ethanone

• MDL： MFCD00129318
• Inchi： 1S/C12H12N2OS/c1-8-11(9(2)15)16-12(13-8)14-10-6-4-3-5-7-10/h3-7H,1-2H3,(H,13,14)
• InChI Key： UIIUOFPGDKBCEZ-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(C)=O)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.06716
• Monoisotopic Mass: 232.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 41.99

Additional information on 1-(2-Anilino-4-methyl-1,3-thiazol-5-yl)-1-ethanone

Recent Advances in the Study of 1-(2-Anilino-4-methyl-1,3-thiazol-5-yl)-1-ethanone (CAS: 31609-42-4)

1-(2-Anilino-4-methyl-1,3-thiazol-5-yl)-1-ethanone (CAS: 31609-42-4) is a thiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and recent advancements in its application.

The compound's molecular structure, featuring a thiazole core with an anilino and methyl substituent, has been the subject of extensive structural-activity relationship (SAR) studies. These studies have revealed that the electronic and steric properties of the substituents play a crucial role in modulating its biological activity. Recent synthetic methodologies have improved the yield and purity of 1-(2-Anilino-4-methyl-1,3-thiazol-5-yl)-1-ethanone, enabling more detailed pharmacological evaluations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.

In terms of biological activity, recent research has demonstrated that 1-(2-Anilino-4-methyl-1,3-thiazol-5-yl)-1-ethanone exhibits promising inhibitory effects on specific enzymatic targets. For instance, studies have shown its potential as an inhibitor of protein kinases involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory agents. Additionally, its interaction with cellular receptors has been investigated, with preliminary data suggesting its role in modulating signal transduction pathways. These findings underscore the compound's versatility and potential as a scaffold for further drug development.

Recent in vitro and in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of 1-(2-Anilino-4-methyl-1,3-thiazol-5-yl)-1-ethanone. Investigations into its metabolic stability, bioavailability, and toxicity profile have provided valuable insights into its suitability as a lead compound. Notably, its ability to cross the blood-brain barrier has been explored, opening avenues for its application in neurological disorders. Collaborative efforts between academic and industrial researchers have accelerated the translation of these findings into preclinical development.

Despite these advancements, challenges remain in optimizing the compound's efficacy and safety profile. Current research is focused on structural modifications to enhance its selectivity and reduce off-target effects. Computational modeling and high-throughput screening are being employed to identify derivatives with improved therapeutic indices. Furthermore, the integration of nanotechnology-based delivery systems is being explored to enhance its bioavailability and targeted delivery.

In conclusion, 1-(2-Anilino-4-methyl-1,3-thiazol-5-yl)-1-ethanone (CAS: 31609-42-4) represents a promising chemical entity with diverse pharmacological applications. The latest research highlights its potential as a therapeutic agent, particularly in inflammation and neurology. Continued efforts in synthetic chemistry, biological evaluation, and drug delivery will be crucial in realizing its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the development of this compound and its derivatives.